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Compound of Interest

Compound Name: WAY-213613 hydrochloride

Cat. No.: B8087008 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
WAY-213613 hydrochloride is a potent and selective, non-substrate inhibitor of the human

Excitatory Amino Acid Transporter 2 (EAAT2), also known as Glutamate Transporter 1 (GLT-1).

[1][2][3] It demonstrates significant selectivity for EAAT2 over other EAAT subtypes such as

EAAT1 and EAAT3.[2][4] The primary mechanism of action involves the inhibition of glutamate

reuptake from the synaptic cleft, leading to an increase in extracellular glutamate

concentrations.[3] This makes WAY-213613 a critical pharmacological tool for studying

glutamate homeostasis, neurotoxicity, and the role of EAAT2 in various neurological disorders.

[3][5]

Physicochemical Properties and Solubility Data
Proper preparation of a stock solution is the first critical step for obtaining reliable and

reproducible experimental results. The following table summarizes the key physicochemical

properties of WAY-213613 hydrochloride.
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Property Value Source(s)

Chemical Name

N-[4-(2-Bromo-4,5-

difluorophenoxy)phenyl]-L-

asparagine hydrochloride

[4]

Molecular Formula C₁₆H₁₄BrClF₂N₂O₄ [1]

Molecular Weight 451.65 g/mol [1]

Appearance White to off-white solid powder [3]

Purity ≥98% [2]

Solubility (DMSO) ≥ 100 mg/mL [6]

Solubility (Water) < 0.1 mg/mL (insoluble) [5]

IC₅₀ for human EAAT2 ~85 nM [1][5][6]

Experimental Protocols
Materials and Equipment

WAY-213613 hydrochloride powder

Anhydrous or newly opened Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator

Safety Precautions
WAY-213613 hydrochloride is for research use only and not for human or veterinary use.[1]

[3]
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Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Protocol for Preparing a 10 mM DMSO Stock Solution
This protocol provides instructions for preparing a 10 mM stock solution of WAY-213613
hydrochloride in DMSO.

A. Calculation of Required Mass and Volume:

To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol )

Example Calculation for 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 451.65 g/mol

Mass (mg) = 4.5165 mg

Therefore, you will need to weigh 4.52 mg of WAY-213613 hydrochloride and dissolve it in 1

mL of DMSO to create a 10 mM stock solution.

B. Step-by-Step Preparation:

Weighing: Carefully weigh out the calculated amount (e.g., 4.52 mg) of WAY-213613
hydrochloride powder using a calibrated analytical balance.

Solubilization: Add the weighed powder to a sterile vial. Using a calibrated micropipette, add

the calculated volume (e.g., 1 mL) of high-quality DMSO. It is crucial to use anhydrous or

newly opened DMSO, as hygroscopic DMSO can significantly impact solubility.[6]

Dissolution: Cap the vial securely and vortex thoroughly until the powder is completely

dissolved. If precipitation or phase separation occurs, gentle warming or sonication can be
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used to aid dissolution.[5] Visually inspect the solution to ensure it is clear and free of

particulates.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.[5]

Storage and Stability
Proper storage is essential to maintain the stability and activity of the stock solution.

Short-term storage: Store aliquots at -20°C for up to one month.[5][6]

Long-term storage: For storage longer than one month, store aliquots at -80°C for up to six

months.[5][6]

Handling: When ready to use, thaw a single aliquot at room temperature. Avoid repeated

freeze-thaw cycles. Keep the solution sealed and protected from moisture.[5]

Visualizations
The following diagrams illustrate the experimental workflow and the molecular mechanism of

WAY-213613.
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Stock Solution Preparation Workflow

Calculate Mass and Volume
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Aliquot into Single-Use Tubes

Store at -20°C or -80°C
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Caption: Workflow for preparing WAY-213613 hydrochloride stock solution.
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Mechanism of WAY-213613 Action
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Caption: Inhibition of EAAT2-mediated glutamate reuptake by WAY-213613.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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